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Compound Name:
1h,1h,2h,2h-

Perfluorooctyltriethoxysilane

Cat. No.: B1198731 Get Quote

An In-depth Technical Guide to the Fundamental Properties of 1H,1H,2H,2H-
Perfluorooctyltriethoxysilane

For Researchers, Scientists, and Drug Development
Professionals
This guide provides a comprehensive overview of the core fundamental properties of

1H,1H,2H,2H-Perfluorooctyltriethoxysilane (PFOTES), a fluorinated silane widely utilized for

surface modification. The information is curated for researchers, scientists, and professionals in

drug development who require a detailed understanding of this compound for various

applications, including the surface treatment of materials to achieve hydrophobicity and

oleophobicity.

Chemical and Physical Properties
1H,1H,2H,2H-Perfluorooctyltriethoxysilane, also known as PFOTES, is a versatile

organosilane compound valued for its ability to create low surface energy coatings.[1] Its

unique structure, featuring a perfluorinated tail and a triethoxysilane head group, allows for the

formation of stable, self-assembled monolayers (SAMs) on various substrates.[1]
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The following tables summarize the key physical and chemical properties of 1H,1H,2H,2H-
Perfluorooctyltriethoxysilane.

Table 1: Physical Properties of 1H,1H,2H,2H-Perfluorooctyltriethoxysilane

Property Value

Molecular Formula C₁₄H₁₉F₁₃O₃Si

Molecular Weight 510.36 g/mol [2]

Appearance Colorless to yellow liquid[3]

Density 1.3299 g/mL at 25 °C

Boiling Point 220 °C[4]

Melting Point < -38 °C[4]

Refractive Index n20/D 1.344

Viscosity 3.5 cSt at 40°C[2]

Table 2: Chemical and Safety Properties of 1H,1H,2H,2H-Perfluorooctyltriethoxysilane
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Property Description

CAS Number 51851-37-7

Synonyms

Triethoxy(1H,1H,2H,2H-perfluoro-1-octyl)silane,

Triethoxy(3,3,4,4,5,5,6,6,7,7,8,8,8-tridecafluoro-

1-octyl)silane

Solubility
Reacts with water. Soluble in alcohols, aromatic

and aliphatic hydrocarbons.

Reactivity

Moisture sensitive. Hydrolyzes in the presence

of water to form silanols, which then condense

to form a polysiloxane network.

Hazard Summary
Causes skin and eye irritation. May cause

respiratory irritation.[5]

Flash Point 97 °C

Signaling Pathways and Experimental Workflows
The primary mechanism by which 1H,1H,2H,2H-Perfluorooctyltriethoxysilane modifies

surfaces is through a hydrolysis and condensation process, leading to the formation of a self-

assembled monolayer (SAM). This process can be visualized as a logical workflow.

Hydrolysis and Condensation Pathway
The triethoxy groups of the silane molecule hydrolyze in the presence of water (often trace

amounts on the substrate surface) to form reactive silanol groups (-Si-OH). These silanols then

condense with hydroxyl groups on the substrate surface and with each other to form stable

siloxane bonds (Si-O-Si), creating a durable, covalently bonded monolayer.
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In Solution

Hydrolysis

On Substrate

1H,1H,2H,2H-Perfluorooctyltriethoxysilane
(R-Si(OEt)₃)

Silanetriol
(R-Si(OH)₃)

+ 3 H₂O
- 3 EtOH

Self-Assembled Monolayer
(R-Si-O-Substrate)

Condensation with
Substrate -OH

Substrate with
-OH groups
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Substrate Preparation
(Cleaning & Hydroxylation)

PFOTES Solution Preparation
(e.g., in Ethanol)

Coating Application
(Dip, Spray, or Spin Coating)

Curing
(e.g., Thermal Annealing)

Surface Characterization
(Contact Angle, FTIR, etc.)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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